![molecular formula C19H24N2O2 B5726448 2-[(4-benzyl-1-piperazinyl)methyl]-5-methoxyphenol](/img/structure/B5726448.png)
2-[(4-benzyl-1-piperazinyl)methyl]-5-methoxyphenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-benzyl-1-piperazinyl)methyl]-5-methoxyphenol, also known as BZPMP, is a chemical compound that has been widely studied for its potential pharmacological properties. BZPMP is a phenylpiperazine derivative that has been shown to interact with various neurotransmitter systems, including dopamine, serotonin, and norepinephrine.
Mechanism of Action
2-[(4-benzyl-1-piperazinyl)methyl]-5-methoxyphenol acts as a partial agonist at dopamine and serotonin receptors, which leads to an increase in the release of these neurotransmitters. This increase in neurotransmitter release is thought to be responsible for the antidepressant and anxiolytic effects of this compound. This compound has also been shown to modulate the activity of the NMDA receptor, which is involved in learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of dopamine and serotonin in the brain, which can lead to an improvement in mood and a reduction in anxiety. This compound has also been shown to increase the activity of the NMDA receptor, which can lead to an improvement in cognitive function. However, this compound has also been shown to have some negative effects, including an increase in heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(4-benzyl-1-piperazinyl)methyl]-5-methoxyphenol in lab experiments is its high affinity for dopamine and serotonin receptors, which makes it a useful tool for studying the role of these neurotransmitters in various neurological disorders. However, one limitation of using this compound in lab experiments is its potential for toxicity, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of 2-[(4-benzyl-1-piperazinyl)methyl]-5-methoxyphenol. One direction is to further investigate its potential as a therapeutic agent for various neurological disorders, including depression, anxiety, and schizophrenia. Another direction is to investigate its potential as a cognitive enhancer and as a treatment for drug addiction. Additionally, future studies could focus on optimizing the synthesis method of this compound to improve its yield and purity.
Synthesis Methods
The synthesis of 2-[(4-benzyl-1-piperazinyl)methyl]-5-methoxyphenol involves the reaction of 2,5-dimethoxyphenol with benzyl chloride in the presence of sodium hydroxide. The resulting product is then reacted with piperazine to yield this compound. The synthesis method has been optimized to produce high yields of this compound with good purity.
Scientific Research Applications
2-[(4-benzyl-1-piperazinyl)methyl]-5-methoxyphenol has been studied for its potential use as a therapeutic agent for various neurological disorders, including depression, anxiety, and schizophrenia. It has also been studied for its potential use as a cognitive enhancer and as a treatment for drug addiction. This compound has been shown to have a high affinity for dopamine and serotonin receptors, which are known to play a role in mood regulation and addiction.
properties
IUPAC Name |
2-[(4-benzylpiperazin-1-yl)methyl]-5-methoxyphenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O2/c1-23-18-8-7-17(19(22)13-18)15-21-11-9-20(10-12-21)14-16-5-3-2-4-6-16/h2-8,13,22H,9-12,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHVBSLSWEHZJFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CN2CCN(CC2)CC3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.